ADB-PINACA isomer 1
Overview
Description
ADB-PINACA is an analog of AKB48, a synthetic cannabinoid recently identified in herbal products. ADB-PINACA isomer 1 is a regioisomer of ADB-PINACA. The physiological and toxicological properties of this compound have not been determined. This product is intended for research and forensic applications.
Scientific Research Applications
Metabolism and Detection
- Metabolism and Identification in Human Hepatocytes : A study by Carlier et al. (2017) investigated the metabolism of ADB-PINACA and its analog 5F-ADB-PINACA using human hepatocytes. They identified major metabolic reactions including pentyl hydroxylation, oxidation, and glucuronidation for ADB-PINACA.
- Screening in Human Blood : Tynon et al. (2017) developed a method for screening and confirming a range of synthetic cannabinoids, including ADB-PINACA, in human blood using liquid chromatography-tandem mass spectrometry (LC-MS/MS) (Tynon et al., 2017).
Pharmacology
- Pharmacological Characterization : Banister et al. (2015) conducted a study on the pharmacology of various synthetic cannabinoids, including ADB-PINACA. They found these compounds to be high potency agonists of CB1 and CB2 receptors, with significant implications for their psychoactive effects (Banister et al., 2015).
Toxicological Implications
- Case Report on Severe Delirium : Schwartz et al. (2015) reported a cluster of severe toxicity cases linked to ADB-PINACA intake, highlighting the substance's potential for causing severe adverse health effects (Schwartz et al., 2015).
Legal and Regulatory Aspects
- Controlled Substances Scheduling : A 2016 final rule placed ADB-PINACA into schedule I of the Controlled Substances Act, indicating its recognition as a substance with high potential for abuse and no accepted medical use (Federal Register, 2016).
Additional Research Aspects
- Stability Studies : Hess et al. (2017) investigated the freeze-thaw and long-term stability of various synthetic cannabinoids, including ADB-PINACA, in serum, providing insights crucial for storage conditions in forensic cases (Hess et al., 2017).
- Structural Characterization : Dybowski et al. (2021) performed a comprehensive analytical and structural characterization of MDMB-4en-PINACA, a novel synthetic cannabinoid related to ADB-PINACA (Dybowski et al., 2021).
properties
Product Name |
ADB-PINACA isomer 1 |
|---|---|
Molecular Formula |
C19H28N4O2 |
Molecular Weight |
344.5 |
InChI |
InChI=1S/C19H28N4O2/c1-5-6-9-12-23-15-11-8-7-10-14(15)16(22-23)17(24)21-19(4,13(2)3)18(20)25/h7-8,10-11,13H,5-6,9,12H2,1-4H3,(H2,20,25)(H,21,24) |
InChI Key |
WLFSZTSBEOZUTQ-UHFFFAOYSA-N |
SMILES |
O=C(NC(C(N)=O)(C)C(C)C)C1=NN(CCCCC)C2=C1C=CC=C2 |
synonyms |
N-(1-amino-2,3-dimethyl-1-oxobutan-2-yl)-1-pentyl-1H-indazole-3-carboxamide |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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